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Compound of Interest

Compound Name: Diethyl disulfide

Cat. No.: B047229 Get Quote

Technical Guide: Diethyl Disulfide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties and

relevant experimental methodologies for diethyl disulfide. The information is intended to

support research and development activities where this compound is of interest.

Core Properties of Diethyl Disulfide
Diethyl disulfide, also known as ethyl disulfide or 3,4-Dithiahexane, is an organic disulfide

compound.[1] It is a colorless to light yellow liquid with a characteristic onion- or garlic-like odor.

[2]

Quantitative Data Summary
The fundamental molecular and physical properties of diethyl disulfide are summarized below

for easy reference.
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Property Value Source(s)

Molecular Formula C₄H₁₀S₂ [1][2][3][4][5]

Molecular Weight 122.25 g/mol [2][4]

IUPAC Name (ethyldisulfanyl)ethane [1][3]

CAS Registry Number 110-81-6 [1][4]

Density 0.993 g/mL at 25 °C [2][5]

Boiling Point 151-153 °C [2][5]

Flash Point 40 °C (closed cup)

Solubility
Insoluble in water, soluble in

organic solvents
[5]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of diethyl disulfide are critical for its

application in research.

Synthesis Protocol: Oxidation of Ethanethiol
A common method for preparing disulfides is through the oxidation of the corresponding thiols.

The following is a general procedure adapted from established methods for disulfide synthesis.

[6]

Objective: To synthesize diethyl disulfide via the oxidation of ethanethiol.

Materials:

Ethanethiol (C₂H₅SH)

Oxidizing agent (e.g., Trichloroisocyanuric acid, TCCA)

Benzoic acid

Pyridine
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Solvents: Acetonitrile, Methylene chloride (CH₂Cl₂), Diethyl ether ((C₂H₅)₂O)

Aqueous solutions: 1N NaOH, 1N HCl, Saturated NaCl, Saturated NaHSO₃

Drying agent: Anhydrous Magnesium Sulfate (MgSO₄)

Two-neck round-bottom flask (25 mL)

Stirrer

Syringe

Procedure:

In a 25 mL two-neck flask, combine 2 mmol of ethanethiol, 2 mmol of benzoic acid, 2 mL of

acetonitrile, 2 mL of methylene chloride, and 0.1 mL of water.

Stir the mixture for 5 minutes.

Prepare a solution of the oxidizing agent (1.5 mmol of TCCA) in 1 mL of acetonitrile.

Add the oxidant solution dropwise to the reaction flask via a syringe over a period of 30

minutes.

After the addition is complete, continue stirring the reaction mixture for an additional 30

minutes at 40°C.

Quench any excess oxidant by slowly adding a saturated NaHSO₃ solution until the oxidizing

power is neutralized (test with wet iodide-starch paper).

A precipitate of cyanuric acid will form; remove it by filtration and wash with diethyl ether.

Combine the filtrate and the ether washings. Remove most of the solvent using a rotary

evaporator.

Dilute the residue with 20 mL of diethyl ether.
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Wash the ether solution sequentially with 1N NaOH (2 x 3 mL), 1N HCl (2 x 3 mL), and

saturated NaCl solution (2 x 3 mL).

Dry the organic layer over anhydrous MgSO₄.

Filter off the drying agent and concentrate the solution to obtain the crude diethyl disulfide
product.

The crude product can be further purified by preparative Thin-Layer Chromatography (TLC)

on silica gel.[6]

Analytical Protocol: Quantification by Gas
Chromatography (GC)
Gas chromatography is a standard method for the analysis and quantification of volatile sulfur

compounds like diethyl disulfide.[7] The following protocol outlines a general approach for its

determination.

Objective: To determine the concentration of diethyl disulfide in a sample matrix.

Instrumentation:

Gas Chromatograph (GC)

Detector: Flame Photometric Detector (FPD) or Mass Spectrometer (MS)

Capillary Column: A polar column such as DB-Wax or a non-polar column like DB-1 is

suitable.[7]

Procedure:

Sample Preparation:

For liquid samples (e.g., water, wine), a direct aqueous injection or a liquid-liquid

extraction may be employed.

For air or gas samples, analytes are typically trapped on a sorbent tube (e.g., charcoal).

The trapped compounds are then desorbed using a solvent like methyl acetate.[8]
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Instrument Setup:

Injector: Set to a temperature appropriate for volatile compounds (e.g., 200-250°C).

Oven Program: A temperature ramp is used to separate compounds. For example, start at

40°C, hold for 2-3 minutes, then ramp at 5-10°C/min to a final temperature of 200-220°C.

[7]

Carrier Gas: Use an inert gas like Helium or Hydrogen at a constant flow rate.

Detector:

FPD: Optimized for sulfur detection.

MS: Set to scan a relevant mass range or in selected ion monitoring (SIM) mode for

higher sensitivity.

Calibration:

Prepare a series of standard solutions of diethyl disulfide of known concentrations in the

same solvent used for sample preparation.

Inject each standard to generate a calibration curve by plotting the peak area against

concentration.

Sample Analysis:

Inject the prepared sample extract into the GC system.

Identify the diethyl disulfide peak by its retention time, comparing it to the standards.

Quantify the amount of diethyl disulfide in the sample by comparing its peak area to the

calibration curve.

Workflow Visualization
The following diagram illustrates the general experimental workflow for the synthesis of diethyl
disulfide from its corresponding thiol, as detailed in the protocol above.
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Caption: General workflow for the synthesis of diethyl disulfide via thiol oxidation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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